6-((1-(2-(1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)acetyl)piperidin-4-yl)oxy)nicotinonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-((1-(2-(1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)acetyl)piperidin-4-yl)oxy)nicotinonitrile is a useful research compound. Its molecular formula is C20H21N7O4 and its molecular weight is 423.433. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis Techniques : Researchers have developed methods for the synthesis of nicotinonitriles, including compounds similar to the one . For instance, Gouda et al. (2016) described a one-pot condensation technique to synthesize nicotinonitriles, which could be applicable to the synthesis of this specific compound (Gouda et al., 2016).
Chemical Reactions and Derivatives : Moustafa et al. (2011) explored the reactions of enaminonitrile with various derivatives, leading to the formation of tetrahydroquinolinone and nicotinonitrile derivatives, which highlights the chemical versatility of compounds similar to the one (Moustafa et al., 2011).
Development of Nicotinonitrile-Based Compounds : Balalas et al. (2015) conducted a study on the synthesis of 6-piperidinylpurine homo-N-nucleosides modified with isoxazolines or isoxazoles. Their research indicates the potential for developing a range of biologically active compounds based on the nicotinonitrile structure (Balalas et al., 2015).
Potential Biological Activities
Antioxidant Evaluation : The study by Gouda et al. also evaluated the antioxidant properties of the synthesized nicotinonitrile compounds, suggesting potential biological applications (Gouda et al., 2016).
Inhibition of Lipid Peroxidation : Balalas et al. reported that some of the isoxazoline or isoxazole derivatives they synthesized exhibited inhibition of lipid peroxidation, hinting at possible therapeutic applications (Balalas et al., 2015).
Synthesis of Xanthene Derivatives : Bhatia et al. (2016) synthesized xanthene derivatives for their potential antiasthmatic activity. While not directly related to the compound , this research demonstrates the broader scope of exploring therapeutic potentials in similar chemical structures (Bhatia et al., 2016).
Properties
IUPAC Name |
6-[1-[2-(1,3-dimethyl-2,6-dioxopurin-7-yl)acetyl]piperidin-4-yl]oxypyridine-3-carbonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N7O4/c1-24-18-17(19(29)25(2)20(24)30)27(12-23-18)11-16(28)26-7-5-14(6-8-26)31-15-4-3-13(9-21)10-22-15/h3-4,10,12,14H,5-8,11H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PAWIBPBVRRVJBU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CC(=O)N3CCC(CC3)OC4=NC=C(C=C4)C#N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N7O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.